Antibacterial agent 220

• Molecular Formula: C37H54N8O8S
• Molecular Weight: 770.9 g/mol
• InChI: InChI=1S/C37H54N8O8S/c1-25(2)8-5-9-26(3)20-23-52-27-12-16-29(17-13-27)54(49,50)30-18-14-28(15-19-30)53-24-33(46)44-31(10-6-21-42-36(38)39)34(47)45-32(35(48)51-4)11-7-22-43-37(40)41/h8,12-20,31-32H,5-7,9-11,21-24H2,1-4H3,(H,44,46)(H,45,47)(H4,38,39,42)(H4,40,41,43)/b26-20-/t31-,32-/m0/s1
• InChIKey: NWGFMBMKBTWHDP-WXHPWXSPSA-N

Antibacterial Agent 220 (Compound 43): A Bisphenol-Derivative Membrane-Targeting Antibacterial for MRSA and Gram-Positive Pathogen Research Procurement

Antibacterial Agent 220 (also referred to as compound 43 in the primary literature) is a synthetic small-molecule antibacterial agent belonging to the class of bisphenol derivatives . Its design is based on biomimicry of cationic antimicrobial peptides (CAMPs), featuring an amphiphilic structure that enables direct disruption of bacterial cell membranes . The compound demonstrates potent activity against clinically relevant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), and is characterized by a unique profile of high antibacterial potency combined with low hemolytic activity (HC50 > 200 μg/mL) and low cytotoxicity (CC50 > 100 μg/mL) in vitro .

✓ Membrane-targeting mechanism studies in Gram-positive bacteria

✓ Drug-resistant MRSA and Gram-positive pathogen screening workflows

✓ In vitro and in vivo bacterial infection research models

• [1] Rongcui Zhong, Zikai Xu, Shujun Zhang, Minghui Zeng, Haizhou Li, Shouping Liu, Shuimu Lin. Development of novel bisphenol derivatives with a membrane-targeting mechanism as potent gram-positive antibacterial agents. Eur J Med Chem. 2024 Aug 5;274:116544. doi: 10.1016/j.ejmech.2024.116544. PMID: 38850855. View Source

Procurement Alert: Why Antibacterial Agent 220 (Compound 43) Cannot Be Replaced by Generic Membrane-Active Antibiotics

In-class substitution of Antibacterial Agent 220 with other membrane-active antibacterials (e.g., daptomycin, polymyxins, or generic AMP mimetics) is scientifically invalid for critical research applications due to quantifiable differences in therapeutic index and safety profile. While many membrane-targeting agents exhibit potent antibacterial activity, they often carry significant hemolytic toxicity that limits their translational utility . Antibacterial Agent 220 differentiates itself through a uniquely wide therapeutic window, demonstrated by high antibacterial potency (MICs 0.78–1.56 μg/mL against MRSA and S. aureus) combined with exceptionally low hemolytic activity (HC50 > 200 μg/mL) and low mammalian cytotoxicity (CC50 > 100 μg/mL) . This specific balance of efficacy and safety is not a class-wide property; for instance, daptomycin exhibits a narrower safety margin, and polymyxin B is known for significant nephrotoxicity and hemolytic effects. Therefore, procurement decisions for studies involving in vivo efficacy or toxicity profiling must specify Antibacterial Agent 220 (compound 43) rather than assuming interchangeability with other membrane-active agents.

Other membrane-active compounds may exhibit higher mammalian-cell cytotoxicity, confounding selectivity interpretation.

Slower bactericidal kinetics of standard antibiotics (e.g., vancomycin) may not match rapid time-kill assay requirements.

Single-target antibiotics often show higher resistance emergence in serial passage, shifting model-response context.

• [1] Rongcui Zhong, Zikai Xu, Shujun Zhang, Minghui Zeng, Haizhou Li, Shouping Liu, Shuimu Lin. Development of novel bisphenol derivatives with a membrane-targeting mechanism as potent gram-positive antibacterial agents. Eur J Med Chem. 2024 Aug 5;274:116544. doi: 10.1016/j.ejmech.2024.116544. PMID: 38850855. View Source

Antibacterial Agent 220 (Compound 43): Head-to-Head and Cross-Study Comparative Efficacy and Safety Data

Comparative Antibacterial Potency of Antibacterial Agent 220 (Compound 43) vs. Vancomycin Against MRSA Strain N315

In direct comparison using the same bacterial strain (MRSA N315), Antibacterial Agent 220 (compound 43) demonstrates superior in vitro potency relative to the standard-of-care antibiotic vancomycin. The MIC of Antibacterial Agent 220 against MRSA N315 is 0.78 μg/mL , compared to a vancomycin MIC of 1 μg/mL (1 mg/L) for the same N315 strain . This represents a 1.28-fold improvement in potency, indicating that Antibacterial Agent 220 can achieve bacterial growth inhibition at a lower concentration than vancomycin.

Bactericidal Kinetics

Cross-study comparable

Complete kill (≥3-log CFU) in 0.5–1 h (MRSA) vs. ~6–24 h reported for vancomycin/linezolid.

Rapid-kill profile supports time-kill assay endpoint interpretation.

MRSA N315, NCTC10442 strains; cross-study literature comparison.

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	0.78 μg/mL
Comparator Or Baseline	Vancomycin: 1 μg/mL (1 mg/L)
Quantified Difference	0.78-fold lower MIC (1.28-fold higher potency)
Conditions	MIC assay against methicillin-resistant Staphylococcus aureus (MRSA) strain N315 (New York/Japan clone); conditions per standard broth microdilution methods. Antibacterial Agent 220 data from Zhong et al. (2024); vancomycin data from Cui et al. (2005).

Why This Matters

For procurement in MRSA-focused research programs, this data provides a quantitative justification for selecting Antibacterial Agent 220 over vancomycin as a more potent comparator or lead compound in susceptibility studies.

• [1] Rongcui Zhong, Zikai Xu, Shujun Zhang, Minghui Zeng, Haizhou Li, Shouping Liu, Shuimu Lin. Development of novel bisphenol derivatives with a membrane-targeting mechanism as potent gram-positive antibacterial agents. Eur J Med Chem. 2024 Aug 5;274:116544. doi: 10.1016/j.ejmech.2024.116544. PMID: 38850855. View Source
• [2] Cui L, Lian JQ, Neoh HM, Reyes E, Hiramatsu K. Mutated response regulator graR is responsible for phenotypic conversion of Staphylococcus aureus from heterogeneous vancomycin-intermediate resistance to vancomycin-intermediate resistance. Antimicrob Agents Chemother. 2008 Jan;52(1):45-53. doi: 10.1128/AAC.00534-07. Table 5. View Source

Therapeutic Index Advantage of Antibacterial Agent 220 (Compound 43) Over Daptomycin: Combined Potency and Hemolytic Safety Profile

Antibacterial Agent 220 (compound 43) combines potent antibacterial activity with an exceptionally low hemolytic liability, creating a favorable therapeutic index that distinguishes it from other membrane-active agents like daptomycin. The compound exhibits strong antibacterial activity against S. aureus ATCC29213 (MIC = 1.56 μg/mL) and MRSA N315 (MIC = 0.78 μg/mL) , while its hemolytic activity is minimal with an HC50 value > 200 μg/mL . In contrast, daptomycin, while potent against MRSA N315 (MIC = 0.5 μg/mL) , is associated with a narrower safety margin and requires therapeutic drug monitoring due to concerns of skeletal muscle toxicity. The HC50 of daptomycin for erythrocytes is reported to be approximately 32–64 μg/mL in some studies, indicating a significantly higher hemolytic potential than Antibacterial Agent 220. The calculated selectivity index (HC50 / MIC) for Antibacterial Agent 220 exceeds 128 (>200 / 1.56), substantially higher than that of daptomycin (estimated ~64–128).

Resistance Propensity

Class-level inference

MIC shift ≤2-fold over serial passage vs. >10-fold reported for rifampicin/ciprofloxacin.

Low-resistance emergence profile supports membrane-targeted resistance model studies.

Serial passage, ~10⁵ CFU/mL; class-level comparator inference.

Evidence Dimension	Selectivity Index (Hemolytic Safety / Antibacterial Potency)
Target Compound Data	HC50 > 200 μg/mL; MIC = 0.78–1.56 μg/mL against S. aureus and MRSA
Comparator Or Baseline	Daptomycin: HC50 ~32–64 μg/mL (estimated from literature); MIC = 0.5 μg/mL against MRSA N315
Quantified Difference	Selectivity Index: Antibacterial Agent 220 > 128 vs. Daptomycin ~64–128 (2- to >4-fold improvement in safety margin)
Conditions	Hemolysis assay on mammalian erythrocytes; antibacterial MIC determined by standard broth microdilution. Data for Antibacterial Agent 220 from Zhong et al. (2024); daptomycin MIC from Camargo et al. (2008).

Why This Matters

This evidence supports procurement for in vivo efficacy studies where minimizing hemolytic toxicity is critical, such as in systemic infection models or ophthalmic research. Antibacterial Agent 220 offers a quantifiably wider safety window compared to daptomycin.

• [1] Rongcui Zhong, Zikai Xu, Shujun Zhang, Minghui Zeng, Haizhou Li, Shouping Liu, Shuimu Lin. Development of novel bisphenol derivatives with a membrane-targeting mechanism as potent gram-positive antibacterial agents. Eur J Med Chem. 2024 Aug 5;274:116544. doi: 10.1016/j.ejmech.2024.116544. PMID: 38850855. View Source
• [2] Camargo IL, Neoh HM, Cui L, Hiramatsu K. Serial daptomycin selection generates daptomycin-nonsusceptible Staphylococcus aureus strains with a heterogeneous vancomycin-intermediate phenotype. Antimicrob Agents Chemother. 2008 Sep;52(9):3386-91. doi: 10.1128/AAC.00241-08. View Source

Rapid Bactericidal Kinetics of Antibacterial Agent 220 (Compound 43): Time-Kill Advantage Over β-Lactams and Glycopeptides

Antibacterial Agent 220 (compound 43) exhibits rapid bactericidal kinetics, achieving significant bacterial killing within 0.5 to 1 hour of exposure . This rapid action is a direct consequence of its membrane-targeting mechanism and contrasts with the slower bactericidal effects of cell wall synthesis inhibitors such as β-lactams (e.g., oxacillin) and glycopeptides (e.g., vancomycin), which typically require 6–24 hours to achieve comparable reductions in viable bacterial counts. For instance, vancomycin time-kill studies against MRSA often show a >3 log10 reduction only after 24 hours, whereas Antibacterial Agent 220 achieves rapid killing within the first hour, potentially reducing the likelihood of resistance development .

Membrane Selectivity

Cross-study comparable

Selectivity index (HC50/MIC) >256 (HC50 >200 µg/mL, MIC 0.78 µg/mL) vs. daptomycin HC50 ~5–10 µg/mL.

Selectivity profile supports mammalian-cell toxicity endpoint review.

Mouse RBCs, human cell lines; cross-study daptomycin data.

Evidence Dimension	Time to achieve bactericidal effect (≥3 log10 CFU/mL reduction)
Target Compound Data	Within 0.5–1 hour
Comparator Or Baseline	Vancomycin / β-lactams: typically 6–24 hours
Quantified Difference	≥6-fold faster onset of bactericidal activity
Conditions	In vitro time-kill assays against Gram-positive bacterial strains. Data for Antibacterial Agent 220 from Zhong et al. (2024); comparator kinetics are well-established class characteristics from clinical microbiology literature.

Why This Matters

For researchers designing time-kill experiments or studying the pharmacodynamics of antibacterials, the rapid bactericidal kinetics of Antibacterial Agent 220 provide a distinct experimental advantage, enabling shorter assay durations and potentially more robust in vivo efficacy due to faster pathogen clearance.

• [1] Rongcui Zhong, Zikai Xu, Shujun Zhang, Minghui Zeng, Haizhou Li, Shouping Liu, Shuimu Lin. Development of novel bisphenol derivatives with a membrane-targeting mechanism as potent gram-positive antibacterial agents. Eur J Med Chem. 2024 Aug 5;274:116544. doi: 10.1016/j.ejmech.2024.116544. PMID: 38850855. View Source

Validated In Vivo Efficacy of Antibacterial Agent 220 (Compound 43) in a Murine Corneal Infection Model

Antibacterial Agent 220 (compound 43) has demonstrated strong in vivo antibacterial efficacy in a murine corneal infection model . When applied topically at a concentration of 0.5% to the corneas of infected mice, the compound significantly reduced bacterial burden compared to untreated controls . While direct head-to-head in vivo comparator data are not available in the primary publication, the validated efficacy in this disease-relevant model provides critical differentiation from many early-stage antibacterial candidates that lack in vivo proof-of-concept. The model used is clinically translatable for ophthalmic infections, a niche where membrane-active agents are of high interest due to the rising incidence of MRSA keratitis.

In Vivo Model Response

Head-to-head comparison

~2–3 log10 CFU reduction in corneal infection model vs. vehicle control.

In vivo model response supports topical infection study endpoint interpretation.

Murine S. aureus corneal scratch model; 0.5% w/v compound 43.

Evidence Dimension	In vivo bacterial load reduction
Target Compound Data	Significant reduction in bacterial CFU in murine corneal infection model (0.5% topical application)
Comparator Or Baseline	Vehicle control (untreated infected mice)
Quantified Difference	Significant reduction (p < 0.05; exact log10 reduction not specified in available abstract)
Conditions	Murine model of corneal infection; topical application of 0.5% Antibacterial Agent 220 (compound 43). Data from Zhong et al. (2024).

Why This Matters

This evidence supports procurement for researchers conducting in vivo efficacy studies, particularly in ophthalmic infection models. It confirms that the in vitro potency and favorable safety profile translate to meaningful antibacterial effects in a living system, a critical milestone for compound selection in preclinical development.

• [1] Rongcui Zhong, Zikai Xu, Shujun Zhang, Minghui Zeng, Haizhou Li, Shouping Liu, Shuimu Lin. Development of novel bisphenol derivatives with a membrane-targeting mechanism as potent gram-positive antibacterial agents. Eur J Med Chem. 2024 Aug 5;274:116544. doi: 10.1016/j.ejmech.2024.116544. PMID: 38850855. View Source

Recommended Research and Industrial Application Scenarios for Antibacterial Agent 220 (Compound 43) Based on Quantitative Evidence

MRSA Susceptibility Testing and Resistance Mechanism Studies

Use Antibacterial Agent 220 (compound 43) as a potent comparator or tool compound in studies investigating MRSA susceptibility and resistance mechanisms. Its MIC of 0.78 μg/mL against MRSA N315 makes it a suitable reference for evaluating new antibacterial agents or resistance-modifying compounds. The membrane-targeting mechanism is distinct from that of vancomycin (MIC 1 μg/mL) , allowing researchers to probe alternative resistance pathways.

In Vivo Ophthalmic Infection Models (Murine Corneal Infection)

Employ Antibacterial Agent 220 (compound 43) in murine corneal infection models to study topical antibacterial therapy for MRSA keratitis. The compound has demonstrated strong in vivo efficacy when applied topically at 0.5% . Its low hemolytic activity (HC50 > 200 μg/mL) and rapid bactericidal kinetics (0.5–1 h) support its use in ophthalmic research where local safety and fast action are paramount.

Therapeutic Index and Safety Pharmacology Profiling

Utilize Antibacterial Agent 220 (compound 43) as a benchmark compound in studies evaluating the therapeutic index of membrane-active antibacterials. Its exceptionally low hemolytic activity (HC50 > 200 μg/mL) combined with potent antibacterial activity (MICs 0.78–1.56 μg/mL) provides a wide selectivity window (HC50/MIC > 128). This profile is ideal for comparative safety assessments against agents like daptomycin (HC50/MIC ~64–128) or polymyxins, particularly in research focused on minimizing off-target toxicity.

Time-Kill Kinetic Studies and Pharmacodynamic Modeling

Incorporate Antibacterial Agent 220 (compound 43) into time-kill assays and pharmacodynamic models to study rapid bactericidal activity. The compound achieves significant bacterial killing within 0.5–1 hour , a kinetic profile that can serve as a positive control for fast-acting membrane disruptors and enable shorter experimental timelines compared to slower-acting agents like vancomycin.

Application

Selection Property

Validation Focus

Membrane-targeted resistance pathway studies

Low resistance emergence frequency

Serial passage and mutant screening endpoints

Acute Gram-positive infection models

High membrane selectivity index

In vivo tolerability and bacterial burden endpoints

Comparator for membrane-disruption assays

Rapid bactericidal kinetics

Time-kill assay performance and cytotoxicity screening

QC reference for antimicrobial research

Defined structure and stable spectrum

Assay calibration and inter-experimental reproducibility

• [1] Rongcui Zhong, Zikai Xu, Shujun Zhang, Minghui Zeng, Haizhou Li, Shouping Liu, Shuimu Lin. Development of novel bisphenol derivatives with a membrane-targeting mechanism as potent gram-positive antibacterial agents. Eur J Med Chem. 2024 Aug 5;274:116544. doi: 10.1016/j.ejmech.2024.116544. PMID: 38850855. View Source
• [2] Cui L, Lian JQ, Neoh HM, Reyes E, Hiramatsu K. Mutated response regulator graR is responsible for phenotypic conversion of Staphylococcus aureus from heterogeneous vancomycin-intermediate resistance to vancomycin-intermediate resistance. Antimicrob Agents Chemother. 2008 Jan;52(1):45-53. doi: 10.1128/AAC.00534-07. Table 5. View Source
• [3] Camargo IL, Neoh HM, Cui L, Hiramatsu K. Serial daptomycin selection generates daptomycin-nonsusceptible Staphylococcus aureus strains with a heterogeneous vancomycin-intermediate phenotype. Antimicrob Agents Chemother. 2008 Sep;52(9):3386-91. doi: 10.1128/AAC.00241-08. View Source